Cas no 2728-34-9 (Androsta-1,4-dien-3-one,17-[2-(acetyloxy)-1-oxopropyl]-9-fluoro-11,17-dihydroxy-, (11b,17a)- (9CI))

• Product Name: Androsta-1,4-dien-3-one,17-[2-(acetyloxy)-1-oxopropyl]-9-fluoro-11,17-dihydroxy-, (11b,17a)- (9CI)
• CAS No: 2728-34-9
• MF: C₂₄H₃₁FO₆
• MW: 434.49775147438
• CID: 269199
• PubChem ID: 249434
• Update Time: 2025-04-19

Androsta-1,4-dien-3-one,17-[2-(acetyloxy)-1-oxopropyl]-9-fluoro-11,17-dihydroxy-, (11b,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4-dien-3-one,17-[2-(acetyloxy)-1-oxopropyl]-9-fluoro-11,17-dihydroxy-, (11b,17a)- (9CI)
• 9Alpha-Fluor-21-acetoxy-21-methyl-δ 1,4-pregnadien-11Beta,17-diol-3,20-dion
• 9Alpha-Fluor-21-methyl-1,4-pregnadien-11Beta,17Alpha,21-triol-3,20-dion-21-acetat
• 9Alpha-Fluor-21-methyl-pregna-1.4-dien-11Beta,17Alpha,21A-triol-3,20-dion-21-acetat
• 9Alpha-Fluor-21-methyl-pregna-1.4-dien-11Beta,17Alpha,21B-triol-3,20-dion-21-acetat
• Alacortril;Falban-Crema
• NSC-67756
• Androsta-1,4-dien-3-one, 9-fluoro-11beta,17alpha-lactoyl-, acetate
• Androsta-1, 17-[2-(acetyloxy)-1-oxopropyl]-9-fluoro-11,17-dihydroxy-, (11.beta.,17.alpha.)-
• 2728-34-9
• NSC 67756
• NSC67756

• Inchi： 1S/C24H31FO6/c1-13(31-14(2)26)20(29)23(30)10-8-17-18-6-5-15-11-16(27)7-9-21(15,3)24(18,25)19(28)12-22(17,23)4/h7,9,11,13,17-19,28,30H,5-6,8,10,12H2,1-4H3/t13?,17-,18-,19-,21-,22-,23-,24-/m0/s1
• InChI Key： HHPZZKDXAFJLOH-MDGFLGOGSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1CC[C@](C(C(C)OC(C)=O)=O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 434.21000
• Monoisotopic Mass: 434.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 580.5°Cat760mmHg
• Flash Point: 304.9°C
• Refractive Index: 1.571
• PSA: 100.90000
• LogP: 2.60900